Cas no 57278-38-3 (4(3H)-Pyrimidinone,2-amino-6-methyl-5-[3-[[3-(trifluoromethyl)phenyl]amino]propyl]-)

• Product Name: 4(3H)-Pyrimidinone,2-amino-6-methyl-5-[3-[[3-(trifluoromethyl)phenyl]amino]propyl]-
• CAS No: 57278-38-3
• MF: C₁₅H₁₇F₃N₄O
• MW: 326.316893339157
• CID: 381831
• PubChem ID: 135491140
• Update Time: 2025-04-19

4(3H)-Pyrimidinone,2-amino-6-methyl-5-[3-[[3-(trifluoromethyl)phenyl]amino]propyl]- Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Pyrimidinone,2-amino-6-methyl-5-[3-[[3-(trifluoromethyl)phenyl]amino]propyl]-
• 2-amino-6-methyl-5-[3-[3-(trifluoromethyl)anilino]propyl]-1H-pyrimidin-4-one
• 2-amino-6-methyl-5-[3-(3-trifluoromethyl-anilino)-propyl]-3H-pyrimidin-4-one
• 5-< 3-(3-Trifluormethyl-anilino)-propyl> -2-amino-4-hydroxy-6-methyl-pyrimidin
• AC1L7D9Q
• NSC210448
• 57278-38-3
• NSC-210448
• DTXSID80308950

• Inchi： 1S/C15H17F3N4O/c1-9-12(13(23)22-14(19)21-9)6-3-7-20-11-5-2-4-10(8-11)15(16,17)18/h2,4-5,8,20H,3,6-7H2,1H3,(H3,19,21,22,23)
• InChI Key： IVTCSFDEFPKANN-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)NCCCC1C(NC(N)=NC=1C)=O)(F)F

Computed Properties

• Exact Mass: 326.13561
• Monoisotopic Mass: 326.135
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 79.5Ų

Experimental Properties

• Density: 1.36
• Boiling Point: 470.9°C at 760 mmHg
• Flash Point: 238.6°C
• Refractive Index: 1.572
• PSA: 79.51
• LogP: 3.37820